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Compound of Interest

Compound Name: BMS-986115
Cat. No.: B1574177
Get Quote

Product: BMS-986115 (Notch Inhibitor) Primary Indication: Advanced Solid Tumors (Notch-
dependent) Mechanism: Gamma-Secretase Inhibition (GSI) preventing NICD cleavage. Critical
Advisory: Do not confuse BMS-986115 with BMS-986205 (Linrodostat), which is an IDO1
inhibitor.

Executive Summary: The Toxicity-Efficacy Paradox

The primary challenge with BMS-986115 is the narrow therapeutic index caused by on-target
gastrointestinal (Gl) toxicity. Notch signaling is essential for maintaining the balance between
absorptive enterocytes and secretory goblet cells in the gut.

e The Problem: Continuous Notch inhibition drives intestinal stem cells toward a secretory fate
(Goblet Cell Metaplasia), leading to severe secretory diarrhea (72% incidence) and
malabsorption.

e The Solution: Optimizing the treatment schedule (intermittent vs. continuous) to allow
intestinal stem cell recovery while maintaining suppression of the oncogenic Notch driver.

Part 1: Pharmacokinetics & Dosing Strategy
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Q: How does the half-life of BMS-986115 dictate the dosing
schedule?

A: BMS-986115 has a projected human half-life (

) of approximately 15 hours. This intermediate half-life presents a specific optimization
challenge:

o Continuous Daily Dosing (QD):

o Status: Clinically validated MTD is 1.5 mg QD.[1]

o Pros: Sustained suppression of HES1 (downstream Notch target).

o Cons: High rate of Grade 3/4 diarrhea due to lack of gut epithelium recovery time.
e Intermittent Dosing (e.g., BIW - Twice Weekly):

o Status: Explored in trials (Arm B) but MTD was not formally established due to study
termination/toxicity at high doses (8 mg).

o Optimization Strategy: For preclinical or compassionate use where QD is poorly tolerated,
a "3-days-on / 4-days-off* or Twice Weekly (BIW) schedule is recommended. This exploits
the rapid turnover of intestinal epithelium (3-5 days), allowing the crypts to regenerate
normal enterocytes during the "off" period.

Q: What is the mechanistic basis for the Gl toxicity?
The toxicity is "on-target.”[1] The diagram below illustrates how BMS-986115 shifts cell fate.
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Figure 1: Mechanism of BMS-986115 induced Goblet Cell Metaplasia. Inhibition of cleavage

prevents HES1 expression, de-repressing the secretory goblet cell fate.

Part 2: Troubleshooting & Toxicity Management
Q: How do | distinguish BMS-986115 diarrhea from standard

chemotherapy-induced diarrhea?

A: BMS-986115 causes secretory diarrhea, characterized by high volume and mucus content,

often persisting despite fasting.

Management Algorithm:
Grade Clinical Presentation Recommended Action
] Continue dose. Initiate
Grade 1 <4 stools/day > baseline o )
loperamide immediately.
Hold dose until recovery to
Grade 2 4-6 stools/day; mucus present Grade <1. Resume at reduced
dose (e.g., 1.2 mg QD).
Discontinue permanently or
>7 stools/day; incontinence; hold >2 weeks. IV fluids
Grade 3

dehydration

required. Consider Pulse

Steroids? (See Note below).

Critical Research Insight (Microbiota): Recent translational data suggests that GSl-induced

colitis is exacerbated by the gut microbiome.

o Actionable Protocol: In preclinical mouse models, antibiotic depletion of the microbiota has

been shown to rescue the colitis phenotype.[3]

o Recommendation: For animal studies, co-administration of broad-spectrum antibiotics may
allow for higher BMS-986115 dosing without lethal Gl toxicity.

Q: Why is Hypophosphatemia occurring, and how do | manage it?
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A: Hypophosphatemia (64% incidence) is a class effect of Notch inhibitors, likely due to
interference with renal phosphate reabsorption or FGF23 signaling modulation.

e Monitoring: Measure serum phosphate weekly during Cycle 1 and 2.

« Intervention: Oral phosphate supplementation is usually sufficient. Dose reduction is rarely
needed solely for hypophosphatemia unless it becomes Grade 3 (<2.0 mg/dL) and
unresponsive to replacement.

Part 3: Validating Target Engagement (Biomarkers)

To ensure that "optimized" (reduced) schedules are still effective, you must validate pathway
inhibition.

Q: What is the gold-standard protocol for monitoring Notch inhibition?

A: Monitor the downregulation of HES1 and Deltex1 (DTX1) transcripts in Peripheral Blood
Mononuclear Cells (PBMCs). These are surrogate markers for tumor Notch activity.

Protocol: PBMC Notch Biomarker Assay

¢ Collection: Collect whole blood in EDTA or CPT tubes immediately before dosing (trough)
and 4 hours post-dose (peak).

« [solation: Isolate PBMCs via Ficoll-Paque density gradient centrifugation within 2 hours of
draw.

* RNA Extraction: Use a column-based kit (e.g., RNeasy) with on-column DNase digestion.
e gRT-PCR:

o Target Probes: Human HES1 (e.g., Hs00172878 _m1) and DTX1.

o Reference Gene:GAPDH or ACTB.

« Validation Criteria: A >50% reduction in HES1 mRNA at 4 hours post-dose confirms
biological activity.
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Part 4: Preclinical vs. Clinical Translation

Q: I am designing a mouse xenograft study. What dose schedule should | use? Do not use the
human QD schedule directly without adjustment for murine metabolism.

e Murine Metabolism: Rodents clear GSls faster.

 Recommended Schedule:Intermittent High Dose.

o Regimen: 5 mg/kg orally, 3 days On / 4 days Off.

o Rationale: This mimics the "pulsed" high-concentration exposure that kills cancer stem
cells while allowing the murine gut (which turns over faster than human gut) to recover.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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